![molecular formula C16H16F2N2O4S2 B4685512 1-[(3,4-difluorophenyl)sulfonyl]-4-(phenylsulfonyl)piperazine](/img/structure/B4685512.png)
1-[(3,4-difluorophenyl)sulfonyl]-4-(phenylsulfonyl)piperazine
Overview
Description
1-[(3,4-difluorophenyl)sulfonyl]-4-(phenylsulfonyl)piperazine is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. The compound is commonly referred to as DFPP and belongs to the class of sulfonylpiperazines. DFPP has shown promising results in scientific research, specifically in the field of medicinal chemistry.
Mechanism of Action
The mechanism of action of DFPP is not yet fully understood. However, it is believed that DFPP exerts its anti-cancer activity by inducing apoptosis, or programmed cell death, in cancer cells. DFPP has also been shown to inhibit the activity of various enzymes, including topoisomerase II and carbonic anhydrase, which are involved in cancer cell growth.
Biochemical and Physiological Effects:
DFPP has been shown to have various biochemical and physiological effects. In addition to its anti-cancer activity, DFPP has been found to have anti-inflammatory and antioxidant properties. DFPP has also been shown to have a neuroprotective effect, making it a potential candidate for the treatment of neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
One of the main advantages of DFPP is its potential as a novel drug candidate for the treatment of cancer and other diseases. DFPP has also been shown to have a relatively low toxicity profile, making it a potentially safe drug candidate. However, one of the limitations of DFPP is its low solubility in water, which can make it difficult to administer in vivo.
Future Directions
There are several future directions for the study of DFPP. One direction is the development of new synthetic methods for DFPP that can improve its solubility in water. Another direction is the investigation of DFPP's potential as a drug candidate for the treatment of neurodegenerative diseases, such as Alzheimer's disease. Additionally, further research is needed to fully understand the mechanism of action of DFPP and its potential applications in other fields, such as agriculture and environmental science.
Conclusion:
In conclusion, DFPP is a promising chemical compound that has shown significant potential in the field of medicinal chemistry. Its anti-cancer activity, anti-inflammatory and antioxidant properties, and neuroprotective effect make it a potential candidate for the development of new drugs for the treatment of various diseases. While DFPP has some limitations, its advantages make it a worthy candidate for further research and development.
Scientific Research Applications
DFPP has been extensively studied for its potential applications in medicinal chemistry. It has been found to possess significant anti-cancer activity against various cancer cell lines, including breast cancer, lung cancer, and prostate cancer. DFPP has also been shown to inhibit the growth of bacteria and fungi, making it a potential candidate for the development of new antibiotics.
properties
IUPAC Name |
1-(benzenesulfonyl)-4-(3,4-difluorophenyl)sulfonylpiperazine | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H16F2N2O4S2/c17-15-7-6-14(12-16(15)18)26(23,24)20-10-8-19(9-11-20)25(21,22)13-4-2-1-3-5-13/h1-7,12H,8-11H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MZFTWSBWQAINEM-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1S(=O)(=O)C2=CC=CC=C2)S(=O)(=O)C3=CC(=C(C=C3)F)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H16F2N2O4S2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
402.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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